Cas no 159922-67-5 (4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-galactopyranoside)

• Product Name: 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-galactopyranoside
• CAS No: 159922-67-5
• MF: C₁₆H₂₂O₇
• MW: 326.341685771942
• MDL: MFCD06797135
• CID: 109376
• PubChem ID: 87557955
• Update Time: 2025-05-23

4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,4-methoxyphenyl 3,4-O-(1-methylethylidene)-
• 4-Methoxyphenyl 3,4-O-Isopropylidene-beta-D-galactopyranoside
• (3aS,4R,6S,7R,7aR)-4-(hydroxymethyl)-6-(4-methoxyphenoxy)-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol
• 4-Methoxyphenyl 3,4-O-isopropylidene-b-D-galactopyranoside
• 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-galactopyranoside
• M1593
• 4-Methoxyphenyl 3,4-O-Isopropylidene-β4-Methoxyphenyl3,4-O-isopropylidene-b-D-galactopyranoside
• (3aS,4R,6S,7R,7aR)-4-(hydroxymethyl)-6-(4-methoxyphenoxy)-2,2-dimethyltetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol
• 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-galactopyranoside
• 4-Methoxyphenyl 3,4-O-isopropylidene-β-D-galactopyranoside ,98%
• p-Anisyl 3-O,4-O-isopropylidene-beta-D-galactopyranoside
• 4-Methoxyphenyl 3,4-O-(1-methylethylidene)-beta-D-galactopyranoside
• CS-0103024
• (3aS,4R,6S,7R,7aR)-4-(Hydroxymethyl)-6-(4-methoxyphenoxy)-2,2-dimethyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol
• beta-D-Galactopyranoside, 4-methoxyphenyl 3,4-O-(1-methylethylidene)-
• (3aS,4R,6S,7R,7aR)-4-(hydroxymethyl)-6-(4-methoxyphenoxy)-2,2-dimethyl-hexahydro-[1,3]dioxolo[4,5-c]pyran-7-ol
• AKOS027320216
• 159922-67-5
• T71867
• W-201450
• DTXSID30659742
• AS-72056
• A-D-galactopyranoside
• 4-Methoxyphenyl 3,4-O-Isopropylidene-
• (3AS,4R,6S,7R,7AR)-4-(HYDROXYMETHYL)-6-(4-METHOXYPHENOXY)-2,2-DIMETHYL-TETRAHYDRO-3AH-[1,3]DIOXOLO[4,5-C]PYRAN-7-OL

• MDL： MFCD06797135
• Inchi： 1S/C16H22O7/c1-16(2)22-13-11(8-17)21-15(12(18)14(13)23-16)20-10-6-4-9(19-3)5-7-10/h4-7,11-15,17-18H,8H2,1-3H3/t11-,12-,13+,14-,15-/m1/s1
• InChI Key： IFIVVNHQGPJZBP-UXXRCYHCSA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@H]([C@H](OC3C=CC(=CC=3)OC)O[C@H](CO)[C@H]12)O

Computed Properties

• Exact Mass: 326.13700
• Monoisotopic Mass: 326.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 86.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 149.0 to 153.0 deg-C
• Boiling Point: 513.5±50.0 °C at 760 mmHg
• Flash Point: 264.4±30.1 °C
• Refractive Index: 1.53
• PSA: 86.61000
• LogP: 0.67220
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-galactopyranoside

4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside: A Comprehensive Overview

4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside is a compound with the CAS number 159922-67-5, which has garnered significant attention in the fields of organic chemistry and natural product research. This compound is a derivative of β-D-galactopyranoside, a sugar derivative, and is characterized by its unique structure, which includes a methoxyphenyl group and an isopropylidene substituent. The compound's structure and properties make it a valuable molecule for various applications in pharmaceuticals, food additives, and cosmetics.

The synthesis of 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside involves advanced glycosylation techniques, which have been optimized in recent years to improve yield and purity. Researchers have explored the use of enzymatic methods and chemical glycosylation to synthesize this compound, leveraging the latest advancements in catalysis and reaction engineering. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes.

One of the most promising applications of 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside lies in its potential as a bioactive agent. Recent studies have demonstrated its ability to modulate cellular signaling pathways, making it a candidate for drug development in the treatment of chronic diseases such as cancer and neurodegenerative disorders. The compound's interaction with key enzymes and receptors has been extensively studied using computational modeling and in vitro assays, providing insights into its mechanism of action.

In addition to its therapeutic potential, 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside has shown promise in the food industry as a natural flavor enhancer. Its ability to interact with taste receptors makes it a valuable ingredient in functional foods and beverages. Researchers have also investigated its stability under various processing conditions, ensuring its suitability for industrial applications.

The environmental impact of synthesizing 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside has been a focus of recent studies. Green chemistry approaches, such as the use of biodegradable solvents and recyclable catalysts, have been implemented to reduce waste and energy consumption during production. These efforts align with global sustainability goals and highlight the importance of eco-friendly practices in chemical manufacturing.

From a structural standpoint, 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside exhibits interesting stereochemical properties that influence its bioavailability and pharmacokinetics. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure. This information is crucial for understanding how the compound interacts with biological systems at the molecular level.

Recent advancements in analytical chemistry have also enabled precise quantification of 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside in complex matrices. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) provide reliable methods for detecting trace amounts of the compound in biological samples. These tools are essential for pharmacokinetic studies and quality control in manufacturing processes.

The integration of artificial intelligence (AI) into chemical research has further enhanced our understanding of 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside. Machine learning algorithms are being used to predict its physicochemical properties, optimize synthesis pathways, and identify potential drug targets. This interdisciplinary approach underscores the importance of leveraging cutting-edge technologies to advance chemical research.

In conclusion, 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-Galactopyranoside (CAS No: 159922-67-5) is a versatile compound with diverse applications across multiple industries. Its unique structure, coupled with advancements in synthesis and analysis techniques, positions it as a key molecule for future innovations in medicine, food science, and sustainable chemistry.